Cas no 1105221-49-5 (N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide)

• Product Name: N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide
• CAS No: 1105221-49-5
• MF: C₁₆H₁₈FNO₃S
• MW: 323.382426738739
• CID: 6237300
• PubChem ID: 30867121
• Update Time: 2025-10-31

N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide
• AKOS024512485
• N-[2-(3,5-dimethylphenoxy)ethyl]-4-fluorobenzene-1-sulfonamide
• 1105221-49-5
• F5529-0171
• N-(2-(3,5-dimethylphenoxy)ethyl)-4-fluorobenzenesulfonamide
• N-[2-(3,5-dimethylphenoxy)ethyl]-4-fluorobenzenesulfonamide

• Inchi： 1S/C16H18FNO3S/c1-12-9-13(2)11-15(10-12)21-8-7-18-22(19,20)16-5-3-14(17)4-6-16/h3-6,9-11,18H,7-8H2,1-2H3
• InChI Key： AXUSRJAVYQSPQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCCOC1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 323.09914277g/mol
• Monoisotopic Mass: 323.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.8Ų

Additional information on N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide

Research Brief on N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1105221-49-5): Recent Advances and Applications

N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide (CAS: 1105221-49-5) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in various disease models.

One of the key areas of research has been the compound's role as a selective inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its high selectivity for COX-2 over COX-1, which could reduce the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.

In addition to its anti-inflammatory properties, recent investigations have explored its potential as an anticancer agent. A preclinical study conducted in 2024 revealed that this compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt/mTOR cascade. The study also noted its ability to synergize with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Another notable advancement is the development of novel synthetic routes to improve the yield and purity of N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide. A recent publication in Organic Process Research & Development detailed an optimized synthetic protocol that reduces the number of steps and minimizes the use of hazardous reagents, making the process more scalable and environmentally friendly. This development is particularly significant for industrial-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in translating the preclinical success of N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Ongoing research is also exploring the compound's potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

In conclusion, N-2-(3,5-dimethylphenoxy)ethyl-4-fluorobenzene-1-sulfonamide represents a promising candidate for drug development, with recent studies underscoring its multifaceted biological activities and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in the treatment of various diseases.